Cas no 1056555-80-6 ((2E)-5-[(4-bromophenyl)methyl]-2-[(pyridin-2-yl)imino]-1,3-thiazolidin-4-one)

• Product Name: (2E)-5-[(4-bromophenyl)methyl]-2-[(pyridin-2-yl)imino]-1,3-thiazolidin-4-one
• CAS No: 1056555-80-6
• MF: C₁₅H₁₂BrN₃OS
• MW: 362.244280815125
• CID: 6239297
• PubChem ID: 135473285
• Update Time: 2025-05-24

(2E)-5-[(4-bromophenyl)methyl]-2-[(pyridin-2-yl)imino]-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2E)-5-[(4-bromophenyl)methyl]-2-[(pyridin-2-yl)imino]-1,3-thiazolidin-4-one
• F0344-0072
• 5-(4-bromobenzyl)-2-(pyridin-2-ylimino)thiazolidin-4-one
• AKOS016244806
• 5-(4-BROMOBENZYL)-2-(2-PYRIDINYLIMINO)-1,3-THIAZOLIDIN-4-ONE
• (E)-5-(4-bromobenzyl)-2-(pyridin-2-ylimino)thiazolidin-4-one
• AB00281548-02
• HMS599O06
• (2E)-5-[(4-bromophenyl)methyl]-2-pyridin-2-ylimino-1,3-thiazolidin-4-one
• SCHEMBL4141773
• AKOS002186268
• 1056555-80-6
• 303093-53-0
• SR-01000438139
• SR-01000438139-1

• Inchi： 1S/C15H12BrN3OS/c16-11-6-4-10(5-7-11)9-12-14(20)19-15(21-12)18-13-3-1-2-8-17-13/h1-8,12H,9H2,(H,17,18,19,20)
• InChI Key： RKUZWACLXFMWTJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1C(N/C(=N\C2C=CC=CN=2)/S1)=O

Computed Properties

• Exact Mass: 360.98845g/mol
• Monoisotopic Mass: 360.98845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.6Ų

Additional information on (2E)-5-[(4-bromophenyl)methyl]-2-[(pyridin-2-yl)imino]-1,3-thiazolidin-4-one

Introduction to Compound with CAS No. 1056555-80-6 and Product Name: (2E)-5-[(4-bromophenyl)methyl]-2-[(pyridin-2-yl)imino]-1,3-thiazolidin-4-one

The compound with the CAS number 1056555-80-6 and the product name (2E)-5-[(4-bromophenyl)methyl]-2-[(pyridin-2-yl)imino]-1,3-thiazolidin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The unique combination of functional groups in its molecular structure, including a bromophenylmethyl group, a pyridin-2-yl imino moiety, and a thiazolidinone ring, makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases by modulating specific biological pathways. The compound in question has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The presence of the thiazolidinone ring is particularly noteworthy, as this scaffold is known for its ability to interact with biological targets in a manner that can lead to potent pharmacological effects.

The (4-bromophenyl)methyl group in the molecule contributes to its binding affinity by providing a hydrophobic surface that can interact with lipid-rich regions of target proteins. This feature is particularly important for compounds designed to interact with transmembrane proteins or enzymes with hydrophobic pockets. Additionally, the pyridin-2-yl imino moiety introduces a nitrogen-rich region that can participate in hydrogen bonding or coordinate with metal ions, further enhancing its interaction with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities and favorable pharmacokinetic properties. The compound with CAS No. 1056555-80-6 has been shown to exhibit significant activity in preclinical models, particularly in the context of modulating inflammatory pathways. This has led to its investigation as a potential therapeutic agent for conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the thiazolidinone ring, the introduction of the bromophenylmethyl group, and the attachment of the pyridin-2-yl imino moiety. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have enabled chemists to produce this compound more efficiently, making it more accessible for further research and development.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. Its unique structure allows researchers to probe the mechanisms of various biological processes by studying how it interacts with different targets. This information can provide valuable insights into disease pathways and help identify new therapeutic strategies.

The use of computational methods has been instrumental in understanding the binding properties of this compound. Molecular docking studies have revealed that it can bind effectively to several target proteins, including those involved in inflammation and cancer. These studies have helped researchers optimize the structure of the compound to improve its binding affinity and selectivity.

The development of novel drug candidates is often a lengthy and complex process that requires extensive testing in both preclinical and clinical settings. However, compounds like those with CAS No. 1056555-80-6 offer hope for new treatments by providing starting points for further investigation. As research continues, it is likely that additional derivatives will be synthesized and tested for their potential therapeutic benefits.

The growing body of evidence supporting the biological activity of this compound underscores its importance as a research tool and potential therapeutic agent. By continuing to explore its properties and interactions, scientists may uncover new ways to treat various diseases and improve patient outcomes.